Cas no 1443341-60-3 (1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene)

• Product Name: 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene
• CAS No: 1443341-60-3
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 5702397
• PubChem ID: 91656020
• Update Time: 2025-05-25

1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Fluorophenyl)methoxy]benzotrifluoride
• 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene
• 1443341-60-3
• 1-fluoro-2-[[3-(trifluoromethyl)phenoxy]methyl]benzene

• MDL： MFCD18911319
• Inchi： 1S/C14H10F4O/c15-13-7-2-1-4-10(13)9-19-12-6-3-5-11(8-12)14(16,17)18/h1-8H,9H2
• InChI Key： GWKQUCSEYMBKBY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 270.06677759g/mol
• Monoisotopic Mass: 270.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene

Research Briefing on 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene (CAS: 1443341-60-3)

1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene (CAS: 1443341-60-3) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a trifluoromethylphenoxy moiety, which is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for the development of novel therapeutics. Recent studies have explored its utility as a building block in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study highlighted the compound's ability to improve the pharmacokinetic profiles of SSRIs, leading to enhanced efficacy and reduced side effects. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity for serotonin transporters, providing a foundation for further optimization.

Another notable application of 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene was reported in a recent ACS Chemical Neuroscience article, where it was utilized as a precursor for the development of neuroprotective agents. The study revealed that derivatives of this compound exhibited potent antioxidant and anti-inflammatory properties, effectively mitigating oxidative stress in neuronal cells. These findings suggest its potential as a therapeutic candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, advancements in the scalable production of 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene have been achieved through innovative catalytic methods. A 2024 publication in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling approach that significantly improved yield and purity while reducing environmental impact. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 1-Fluoro-2-((3-(trifluoromethyl)phenoxy)methyl)benzene (CAS: 1443341-60-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from CNS drug development to neuroprotection, underpinned by recent advancements in synthetic methodologies. Future research directions may focus on expanding its therapeutic potential through structural modifications and preclinical evaluations.